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Compound of Interest

Compound Name: 5-Bromo-2-chloroaniline

Cat. No.: B183919

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical reagents is paramount. This technical guide provides a detailed
overview of the safety information for 5-Bromo-2-chloroaniline (CAS No: 60811-17-8),
compiled from various Safety Data Sheets (SDS).

Section 1: Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 5-Bromo-2-
chloroaniline. These characteristics are fundamental for safe handling, storage, and use in
experimental settings.

Property Value Reference
Molecular Formula C6H5BrCIN [1]
Molecular Weight 206.47 g/mol [1][2]
Appearance Solid [1]

Melting Point 48°C [11[3]
Boiling Point 255.8°C at 760 mmHg [1]

Density 1.722 g/cm3 [1]

Flash Point 108.5°C [1]

Water Solubility Slightly soluble in water [4]
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Section 2: Toxicological Data

The toxicological profile of a substance is critical for assessing its potential health hazards. 5-
Bromo-2-chloroaniline is classified as harmful through multiple exposure routes. The
following table presents the acute toxicity estimates (ATE).

Acute Toxicity Estimate

Exposure Route Classification
(ATE)
Acute Toxicity 4 (H302:
Oral 500.0 mg/kg _
Harmful if swallowed)
Acute Toxicity 4 (H312:
Dermal 1,100.0 mg/kg ) ) )
Harmful in contact with skin)
) ) Acute Toxicity 4 (H332:
Inhalation (dusts/mists) 1.5 mg/l

Harmful if inhaled)

Note on Experimental Protocols: The provided Safety Data Sheets do not detail the specific
experimental protocols used to determine these toxicological endpoints (e.g., animal model,
study duration, observation parameters). Such detailed methodologies are typically found in
comprehensive toxicology reports rather than standard SDS documentation. The ATE values
are calculated or estimated based on available data.

Section 3: Hazard Identification and Classification

5-Bromo-2-chloroaniline is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS). Understanding these classifications is essential for
implementing appropriate safety measures.
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Hazard Class GHS Classification Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye
I Category 2
[rritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract

(Single Exposure) irritation)

H335: May cause respiratory
irritation

Section 4: Safety and Handling

Based on the hazard classifications, specific precautionary measures must be taken when

handling 5-Bromo-2-chloroaniline.
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Precautionary Statement Code

Precautionary Statement

Avoid breathing

P261 .
dust/fume/gas/mist/vapours/spray.[1][5]
Do not eat, drink or smoke when using this
P270
product.[2]
280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.[1][2]
IF INHALED: Remove person to fresh air and
P304+P340 ,
keep comfortable for breathing.[1][2]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1][2]
Take off contaminated clothing and wash it
P362+P364
before reuse.[2]
P405 Store locked up.[1]

Section 5: Stability and Reactivity

Understanding the chemical stability and reactivity of 5-Bromo-2-chloroaniline is crucial to

prevent hazardous reactions.

Parameter

Information

Reactivity

No data available.

Chemical Stability

Stable under prescribed storage conditions.[2]

Conditions to Avoid

Light, air, and heat.[2]

Incompatible Materials

Strong oxidizing agents and strong acids.[2]

Hazardous Decomposition Products

Oxides of carbon, oxides of nitrogen, hydrogen
bromide (HBr), and hydrogen chloride (HCI).[2]
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Visualizations

The following diagrams illustrate key logical workflows for handling and risk assessment of 5-
Bromo-2-chloroaniline based on the available safety data. No specific signaling pathways for
the toxicity of this compound were identified in the reviewed documentation.

Safe Handling Workflow

Obtain and Review SDS

'

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

:

Weigh/Handle in a Ventilated Area
(Fume Hood)

:

Avoid Inhalation, Ingestion, and Skin Contact

:

Store in a Tightly Closed Container
(Cool, Well-Ventilated, Protected from Light)

Click to download full resolution via product page

Caption: A workflow for the safe handling of 5-Bromo-2-chloroaniline.
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First Aid Measures for Exposure

Rinse Mouth
_ Do NOT Induce Vomiting
» Ingestion P Seek Immediate Medical Attention

Rinse Cautiously with Water
Remove Contact Lenses
Eye Contact ——— Continue Rinsing

Seek Medical Attention
+

Remove Contaminated Clothing
Rinse Skin with Water
Seek Medical Attention

Skin Contact —»

» Inhalation —— !  Move to Fresh Air
Keep Comfortable
Seek Medical Attention

Click to download full resolution via product page

Caption: A logical diagram of first aid responses to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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